Cas no 1706460-54-9 (Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate)
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate
- benzoic acid, 4-(1H-tetrazol-1-ylmethyl)-, ethyl ester
-
- MDL: MFCD28142393
- Inchi: 1S/C11H12N4O2/c1-2-17-11(16)10-5-3-9(4-6-10)7-15-8-12-13-14-15/h3-6,8H,2,7H2,1H3
- InChI Key: DYNDZQDVWSSPBL-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)CN1C=NN=N1)=O
Computed Properties
- Exact Mass: 232.096
- Monoisotopic Mass: 232.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 69.9
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB416824-500 mg |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate |
1706460-54-9 | 500MG |
€195.40 | 2023-02-19 | ||
| abcr | AB416824-1 g |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate |
1706460-54-9 | 1 g |
€239.00 | 2023-07-19 | ||
| TRC | E259240-250mg |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate |
1706460-54-9 | 250mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E259240-500mg |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate |
1706460-54-9 | 500mg |
$ 300.00 | 2022-06-05 | ||
| TRC | E259240-1000mg |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate |
1706460-54-9 | 1g |
$ 480.00 | 2022-06-05 | ||
| abcr | AB416824-500mg |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate; . |
1706460-54-9 | 500mg |
€205.00 | 2025-02-19 | ||
| abcr | AB416824-1g |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate; . |
1706460-54-9 | 1g |
€237.00 | 2025-02-19 | ||
| A2B Chem LLC | AI38881-500mg |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate |
1706460-54-9 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AI38881-1g |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate |
1706460-54-9 | >95% | 1g |
$439.00 | 2024-04-20 |
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate
Comprehensive Overview of Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate (CAS No. 1706460-54-9): Properties, Applications, and Innovations
Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate (CAS No. 1706460-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative, featuring a tetrazole moiety, is widely recognized for its unique chemical properties and versatility in synthetic applications. The compound's molecular structure combines a benzoate ester with a 1H-tetrazole functional group, making it a valuable intermediate in drug discovery and advanced material design.
In recent years, the demand for tetrazole-containing compounds has surged due to their bioisosteric properties, which mimic carboxylic acids while offering enhanced metabolic stability. Researchers and industry professionals frequently search for terms like "Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate synthesis" or "CAS 1706460-54-9 applications," reflecting the growing interest in this niche chemical. The compound's role in peptide mimetics and small-molecule drug development aligns with current trends in personalized medicine and targeted therapies.
The physicochemical characteristics of Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate include a molecular weight of 232.24 g/mol and a purity typically exceeding 98% in commercial samples. Its tetrazole ring contributes to notable stability under physiological conditions, a feature highly sought after in prodrug design and bioconjugation strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its structural integrity and purity.
From an industrial perspective, this compound serves as a key building block in the synthesis of heterocyclic pharmaceuticals, particularly those targeting inflammation and metabolic disorders. The benzoate ester component allows for facile modifications, enabling researchers to explore structure-activity relationships (SAR) in drug candidates. Recent patent literature highlights its utility in developing kinase inhibitors and GPCR modulators, addressing pressing needs in oncology and neurology research.
Environmental and safety considerations for CAS 1706460-54-9 follow standard laboratory protocols for organic intermediates. While not classified as hazardous under current regulations, proper handling with PPE (personal protective equipment) is recommended during scale-up processes. The compound's stability profile makes it suitable for long-term storage under inert atmospheres, a practical advantage for industrial applications.
Innovative research directions for Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate include its potential in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The tetrazole group's coordination properties enable the construction of porous materials for gas storage or catalysis, aligning with green chemistry initiatives. Such applications respond to frequent search queries like "tetrazole derivatives in materials science" or "sustainable chemical synthesis," demonstrating the compound's relevance to contemporary scientific challenges.
Quality control protocols for CAS 1706460-54-9 emphasize rigorous characterization to ensure batch-to-batch consistency. Advanced techniques like X-ray crystallography and thermal gravimetric analysis (TGA) provide additional validation of its crystalline form and thermal stability. These measures cater to the pharmaceutical industry's stringent requirements for high-purity intermediates in GMP-compliant manufacturing.
The commercial availability of Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate through specialized chemical suppliers has expanded its accessibility to academic and industrial researchers. Current market trends indicate rising demand for custom synthetic intermediates, with this compound frequently appearing in catalogues of pharmaceutical building blocks. Its competitive pricing and well-documented synthetic routes make it an attractive option for medicinal chemistry programs.
Future prospects for this compound involve exploration in biodegradable polymers and smart materials, where its aromatic and heterocyclic components could impart desirable mechanical or responsive properties. Such developments would address trending search topics like "bio-based materials innovation" and "functional chemical intermediates," positioning CAS 1706460-54-9 as a compound with cross-disciplinary potential.
1706460-54-9 (Ethyl 4-(1H-tetrazol-1-ylmethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)